3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole

• IUPAC Name: [3-(2-fluorophenyl)-1,2-oxazol-5-yl]-(2-thiophen-2-ylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C18H15FN2O2S/c19-13-6-2-1-5-12(13)14-11-16(23-20-14)18(22)21-9-3-7-15(21)17-8-4-10-24-17/h1-2,4-6,8,10-11,15H,3,7,9H2
• InChI Key: ULMHGCBVGVXLFZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=CC(=NO2)C3=CC=CC=C3F)C4=CC=CS4
• Molecular Formula: C18H15FN2O2S
• Molecular Weight: 342.4 g/mol

Description

3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole, also known as FITM, is a small molecule compound that has been extensively studied for its potential use in various scientific research applications.

Mechanism of Action

3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole acts as a selective antagonist for the CB1 receptor, which is a G protein-coupled receptor that is mainly expressed in the central nervous system. The CB1 receptor plays a key role in regulating appetite, metabolism, and energy balance. By blocking the CB1 receptor, 3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole can reduce food intake and promote weight loss.
Biochemical and Physiological Effects:
3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole has been shown to have a number of biochemical and physiological effects, including reducing food intake, promoting weight loss, improving glucose metabolism, and reducing inflammation. 3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole has also been shown to reduce drug-seeking behavior in animal models of drug addiction.

Advantages and Limitations for Lab Experiments

3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole has several advantages for lab experiments, including its high selectivity for the CB1 receptor, its ability to cross the blood-brain barrier, and its low toxicity. However, one limitation of 3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole is its relatively low potency, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for research on 3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole, including its potential use in the treatment of obesity, metabolic disorders, and drug addiction. Further research is also needed to better understand the mechanism of action of 3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole and its potential side effects. Additionally, the development of more potent analogs of 3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole may improve its effectiveness in experimental settings.

Synthesis Methods

3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole can be synthesized using a multi-step process that involves the use of various reagents and solvents. The first step involves the reaction between 2-thiophenecarboxylic acid and 2-aminopyrrolidine, which results in the formation of 2-(2-thienyl)-1-pyrrolidinyl)acetic acid. The second step involves the reaction between 2-(2-thienyl)-1-pyrrolidinyl)acetic acid and 2-fluorobenzoyl chloride, which results in the formation of 3-(2-fluorophenyl)-5-(2-thienyl)-1-(2-pyrrolidinyl)-1,2-dihydroisoxazole-4-carboxylic acid. The final step involves the decarboxylation of the intermediate compound to yield 3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole.

Scientific Research Applications

3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole has been extensively studied for its potential use in various scientific research applications, including its use as a selective antagonist for the cannabinoid receptor type 1 (CB1 receptor). 3-(2-fluorophenyl)-5-{[2-(2-thienyl)-1-pyrrolidinyl]carbonyl}isoxazole has also been studied for its potential use in the treatment of obesity, metabolic disorders, and drug addiction.